molecular formula C8H13NOS B8306149 4-(Dimethylaminomethyl)-2-thiophenemethanol

4-(Dimethylaminomethyl)-2-thiophenemethanol

Cat. No.: B8306149
M. Wt: 171.26 g/mol
InChI Key: LRIBDFYGRCSEAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Dimethylaminomethyl)-2-thiophenemethanol is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H13NOS

Molecular Weight

171.26 g/mol

IUPAC Name

[4-[(dimethylamino)methyl]thiophen-2-yl]methanol

InChI

InChI=1S/C8H13NOS/c1-9(2)4-7-3-8(5-10)11-6-7/h3,6,10H,4-5H2,1-2H3

InChI Key

LRIBDFYGRCSEAY-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1=CSC(=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(hydroxymethyl)-N,N-dimethyl-3-thiophenecarboxamide (1.7 g) in dry tetrahydrofuran (150 ml) was treated with a 0.5 M solution of aluminium hydride in tetrahydrofuran (26 ml). After 2 h at room temperature, water (5 ml) was cautiously added and the mixture was filtered through diatomaceous earth. The filtrate was evaporated to leave an oily residue, which was dissolved in 2 M hydrochloric acid (20 ml). The aqueous solution was washed with diethyl ether, basified with 5 M sodium hydroxide and extracted with ethyl acetate.
Name
5-(hydroxymethyl)-N,N-dimethyl-3-thiophenecarboxamide
Quantity
1.7 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
26 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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